![molecular formula C22H26N4O6S B2644435 4-[butyl(methyl)sulfamoyl]-N-[5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide CAS No. 921140-28-5](/img/structure/B2644435.png)
4-[butyl(methyl)sulfamoyl]-N-[5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “4-[butyl(methyl)sulfamoyl]-N-[5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide” is a type of sulfonamide . The molecular formula is C16H22N4O4S2, with an average mass of 398.503 and a monoisotopic mass of 398.10825 .
Molecular Structure Analysis
The InChI string of the compound isInChI=1S/C16H22N4O4S2/c1- 4- 5- 10- 20 (2) 26 (22,23) 13- 8- 6- 12 (7- 9- 13) 15 (21) 17- 16- 19- 18- 14 (24- 16) 11- 25- 3/h6- 9H,4- 5,10- 11H2,1- 3H3, (H,17,19,21)
. The SMILES representation is CCCCN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=NN=C(O2)CSC
. Physical And Chemical Properties Analysis
The compound has a net charge of 0 . More detailed physical and chemical properties such as melting point, boiling point, solubility, etc., are not available in the sources I have access to.Scientific Research Applications
Crystal Structure and Biological Studies
Derivatives of 1,3,4-oxadiazole, including 4-[butyl(methyl)sulfamoyl]-N-[5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide, are used in crystallography and biological research. The crystal structures of these compounds, characterized by intermolecular hydrogen bonds, are studied using the Hirshfeld surfaces computational method. Notably, these compounds exhibit significant antioxidant and antibacterial activities against Staphylococcus aureus, highlighting their potential in medical applications (Karanth et al., 2019).
Photoinduced Molecular Rearrangements
Research on 1,2,4-oxadiazoles has explored their behavior under photoinduced molecular rearrangements. These compounds interact with sulfur nucleophiles under specific conditions, leading to the synthesis of various structures like N-substituted benzamidines and 1,2,4-thiadiazoles. Such studies are crucial for understanding the chemical properties and potential applications of these compounds in synthetic chemistry (Vivona et al., 1997).
Anticancer Evaluation
1,3,4-oxadiazole derivatives are also significant in anticancer research. Compounds in this category have been designed and synthesized, then evaluated against various cancer cell lines. Some derivatives demonstrate higher anticancer activities than reference drugs, indicating their potential in developing new therapeutic agents (Ravinaik et al., 2021).
Corrosion Inhibition
The 1,3,4-oxadiazole derivatives have applications in corrosion inhibition, particularly for mild steel in acidic environments. Their effectiveness as corrosion inhibitors has been substantiated through various methods, including electrochemical and surface analysis techniques. Understanding the interaction between these compounds and metal surfaces is valuable for industrial applications where corrosion resistance is crucial (Ammal et al., 2018).
Properties
IUPAC Name |
4-[butyl(methyl)sulfamoyl]-N-[5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26N4O6S/c1-5-6-13-26(2)33(28,29)17-10-7-15(8-11-17)20(27)23-22-25-24-21(32-22)16-9-12-18(30-3)19(14-16)31-4/h7-12,14H,5-6,13H2,1-4H3,(H,23,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZCCAPIFHKJKZDW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=NN=C(O2)C3=CC(=C(C=C3)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26N4O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
474.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.